2-nitro-N-(2-thienylmethyl)benzamide

• IUPAC Name: 2-nitro-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C12H10N2O3S/c15-12(13-8-9-4-3-7-18-9)10-5-1-2-6-11(10)14(16)17/h1-7H,8H2,(H,13,15)
• InChI Key: VAYWSXCVLYIMRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC=CS2)[N+](=O)[O-]
• Molecular Formula: C12H10N2O3S
• Molecular Weight: 262.29 g/mol

Description

2-nitro-N-(2-thienylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a yellow crystalline powder that is soluble in organic solvents such as chloroform and acetone. This compound belongs to the class of nitrobenzamides and has a molecular weight of 277.31 g/mol.

Mechanism of Action

The mechanism of action of 2-nitro-N-(2-thienylmethyl)benzamide is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting the activity of certain enzymes and proteins involved in various disease processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi, and reduce the production of inflammatory mediators. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-nitro-N-(2-thienylmethyl)benzamide in lab experiments is its ability to selectively target certain enzymes and proteins involved in disease processes. This makes it a promising therapeutic agent for the treatment of various diseases. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safe and effective doses of this compound.

Future Directions

There are several future directions for the study of 2-nitro-N-(2-thienylmethyl)benzamide. One area of research is the development of new synthetic methods for this compound, which could improve its yield and purity. Additionally, further studies are needed to determine the mechanism of action of this compound and its potential as a therapeutic agent for the treatment of various diseases. Finally, more research is needed to determine the safe and effective doses of this compound for use in humans.

Synthesis Methods

The synthesis of 2-nitro-N-(2-thienylmethyl)benzamide involves the reaction of 2-nitrobenzoyl chloride with 2-thienylmethanamine in the presence of a base such as triethylamine. The reaction yields the desired product, which is then purified through recrystallization.

Scientific Research Applications

2-nitro-N-(2-thienylmethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, anti-inflammatory, and antifungal activities. Studies have also shown that this compound has potential as a therapeutic agent for the treatment of Alzheimer's disease.